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Compound of Interest

Compound Name: cis-ACCP

Cat. No.: B560371 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of cis-ACCP, an orally active antimetastatic

matrix metalloproteinase-2 (MMP-2) selective inhibitor. Adherence to these procedural steps is

critical for minimizing environmental impact and ensuring a safe laboratory environment.

Hazard Profile of cis-ACCP
cis-ACCP is classified with specific hazards that necessitate careful handling and disposal.

The following table summarizes its hazard classification according to the Globally Harmonized

System (GHS).[1]

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Required Personal Protective Equipment (PPE)
Prior to handling cis-ACCP for any purpose, including disposal, personnel must be equipped

with the appropriate personal protective equipment to prevent exposure.[1]
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PPE Category Equipment Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Skin and Body Protection Impervious clothing

Respiratory Protection Suitable respirator

Step-by-Step Disposal Protocol for cis-ACCP
The primary directive for the disposal of cis-ACCP is to avoid release to the environment and

to dispose of contents and containers at an approved waste disposal plant.[1] Under no

circumstances should cis-ACCP or its containers be disposed of down the drain or in regular

trash.[2][3][4]

Experimental Protocol: Waste Segregation and Collection

Designate a Waste Container: Utilize a clearly labeled, dedicated hazardous waste container

for all cis-ACCP waste. The container must be compatible with the chemical and have a

secure lid.[5][6][7]

Segregate Waste Streams: Keep cis-ACCP waste separate from other chemical waste

streams, especially strong acids, alkalis, and strong oxidizing or reducing agents, to prevent

hazardous reactions.[1]

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name, "cis-ACCP".[6]

Container Management: Keep the waste container securely closed except when adding

waste.[6][7] Store the container in a designated satellite accumulation area within the

laboratory.

Arrange for Pickup: Once the container is full or waste is no longer being generated, arrange

for its collection by a certified hazardous waste disposal service.
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In the event of a cis-ACCP spill, immediate and appropriate action is necessary to contain the

material and prevent environmental release.

Experimental Protocol: Spill Containment and Cleanup

Ensure Safety: Evacuate non-essential personnel from the area. The responding personnel

must be wearing the full complement of PPE.

Contain the Spill: For liquid spills, use an inert, absorbent material (such as diatomite or

universal binders) to contain the substance.[8] For solid spills, carefully sweep or scoop the

material to avoid generating dust.

Collect Spillage: Carefully place all contaminated absorbent material and spilled solid into

the designated hazardous waste container for cis-ACCP.[1]

Decontaminate the Area: Clean the spill area thoroughly. Surfaces and equipment can be

decontaminated by scrubbing with alcohol.[8] All cleaning materials must also be disposed of

as hazardous waste.

Environmental Protection: Ensure that the spill does not enter drains, water courses, or the

soil.[1]
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Caption: Logical workflow for the safe management and disposal of cis-ACCP waste and

spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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